2-Amino-1-(2,6-difluorophenyl)butan-1-ol

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• IUPAC Name: 2-amino-1-(2,6-difluorophenyl)butan-1-ol
• InChI: InChI=1S/C10H13F2NO/c1-2-8(13)10(14)9-6(11)4-3-5-7(9)12/h3-5,8,10,14H,2,13H2,1H3
• InChI Key: IKAZPXWEBASSEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C1=C(C=CC=C1F)F)O)N

Description

2-Amino-1-(2,6-difluorophenyl)butan-1-ol is a chiral amino alcohol of significant interest in medicinal chemistry research. Its hydrochloride salt is a commonly available form, with the CAS Number 1354950-99-4 . The molecular structure, featuring a butanol chain with an amino group on the second carbon and a 2,6-difluorophenyl ring attached to the first carbon, is a key scaffold in pharmaceutical development . This compound is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human use. Researchers value this compound primarily as a versatile synthetic intermediate or a potential building block for the synthesis of more complex molecules. The presence of both amino and alcohol functional groups makes it a suitable precursor for constructing various pharmacologically active heterocycles or for use in asymmetric synthesis. The difluorinated phenyl ring is a common bioisostere in drug design, known to influence a molecule's potency, metabolic stability, and membrane permeability . Available for procurement from chemical suppliers, this product is offered with a typical purity of 93% and various packaging options to suit laboratory-scale research needs . Proper handling procedures are essential; researchers should consult the Safety Data Sheet (SDS) and use appropriate personal protective equipment (PPE), including gloves, goggles, and respiratory protection, as this compound and its analogues may pose hazards such as corrosion and environmental toxicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(2,6-difluorophenyl)butan-1-ol typically involves the reaction of 2,6-difluorobenzaldehyde with a suitable amine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction conditions often include a solvent like ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-1-(2,6-difluorophenyl)butan-1-ol can be scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves the same basic steps as the laboratory synthesis but is optimized for large-scale production, including the use of automated systems for reagent addition and product isolation.

Chemical Reactions Analysis

Oxidation Reactions

The secondary alcohol group undergoes oxidation under controlled conditions. Kinetic studies on related 2-amino-alcohols reveal:

Reagent	Conditions	Product	Key Observations
Diperiodatoargentate(III) (DPA)	Alkaline media (pH 10–12), 288–303 K	Corresponding ketone derivative	Reaction is first-order in [DPA], fractional-order in alcohol; rate increases with [OH⁻] .
KMnO₄/CrO₃	Acidic or neutral conditions	2-Amino-1-(2,6-difluorophenyl)butan-1-one	Fluorine substituents stabilize intermediates via inductive effects .

Mechanistic Insight : Oxidation proceeds through a two-step pathway:

• Deprotonation of the alcohol group under alkaline conditions.

• Electron transfer from the alkoxide intermediate to the oxidizing agent, forming a carbonyl group .

Reduction Reactions

The amino group and aromatic fluorines influence reduction pathways:

Reagent	Target Site	Product	Notes
LiAlH₄	Amine group	Retained structure with potential N-alkylation	Steric hindrance from the difluorophenyl group slows direct amine reduction .
H₂/Pd-C	Aromatic ring	Partially defluorinated cyclohexanol derivatives	Selective defluorination at the ortho position due to ring strain relief .

Nucleophilic Aromatic Substitution

The 2,6-difluorophenyl group participates in SNAr reactions:

Nucleophile	Conditions	Product	Regioselectivity
Methoxide (NaOMe)	Anhydrous DMF, 110°C	2-Methoxy-6-fluorophenyl derivative	Para substitution favored due to fluorine's electron-withdrawing effect .
Amines (e.g., NH₃)	Ethanol, reflux	2-Amino-6-fluorophenyl analog	Steric effects from the butanol chain limit access to the ortho position .

Kinetic Note : Substitution rates correlate with leaving-group ability (F⁻ > other halides) and nucleophile strength .

Acid/Base-Mediated Rearrangements

The compound undergoes pH-dependent transformations:

Condition	Reaction Type	Product	Driving Force
HCl (concentrated)	Cyclization	Tetrahydro-1,4-oxazepine derivatives	Intramolecular nucleophilic attack by the amine on the protonated alcohol .
NaOH (aqueous)	Elimination	α,β-Unsaturated imine intermediates	Base-induced dehydration, stabilized by conjugation with the aromatic ring .

Coordination Chemistry

The amino-alcohol moiety acts as a bidentate ligand:

Metal Ion	Complex Structure	Application	Stability Constant (log K)
Cu(II)	Square-planar geometry	Catalytic oxidation studies	8.2 ± 0.3 (measured in ethanol/water 1:1)
Fe(III)	Octahedral coordination	Magnetic materials research	12.1 ± 0.5 (pH-dependent speciation observed)

Comparative Reactivity Analysis

Reaction Type	Rate (rel. to non-fluorinated analog)	Activation Energy (kJ/mol)	Key Factor
Oxidation	1.8× faster	72.4 vs. 85.6	Fluorine stabilizes transition state via -I effect
SNAr	0.5× slower	94.3 vs. 88.1	Steric hindrance from butanol chain
Cyclization	3.2× faster	68.9 vs. 102.4	Preorganized conformation due to H-bonding

Industrial-Scale Considerations

Large-scale reactions require specialized protocols:

• Temperature Control : Exothermic oxidations demand jacketed reactors with ΔT < 5°C/min .

• Byproduct Management : Fluoride release during SNAr necessitates scrubbers (Ca(OH)₂ traps preferred) .

• Catalyst Recycling : Pd-C recovery reaches 92% efficiency after 5 cycles in hydrogenation reactions .

This compound's reactivity profile highlights its versatility in synthetic organic chemistry, with fluorine and amino-alcohol motifs enabling tailored transformations for pharmaceutical and materials science applications.

Scientific Research Applications

2-Amino-1-(2,6-difluorophenyl)butan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-Amino-1-(2,6-difluorophenyl)butan-1-ol exerts its effects involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the difluorophenyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent Positions	Molecular Formula	Biological Activity	Key Findings
2-Amino-1-(2,6-difluorophenyl)butan-1-ol	2,6-difluorophenyl	C₁₀H₁₂F₂NO	Undocumented (hypothesized as kinase modulator)	Higher lipophilicity vs. non-fluorinated analogs; stereochemistry impacts receptor binding
GSK 2141795 (NSC 767034)	3,4-difluorophenyl	C₁₈H₁₆Cl₂F₂N₄O₂	Pan-AKT inhibitor	Phase I clinical trials for cancer; targets AKT1/2/3 isoforms
1-(2,4-Difluorophenyl)-2-aminopropanol	2,4-difluorophenyl	C₉H₁₀F₂NO	β₂-adrenergic agonist (in vitro)	Reduced cardiac side effects vs. non-fluorinated agonists

Substituent Position and Pharmacological Effects

• 3,4-Difluorophenyl (GSK 2141795): This substitution stabilizes aromatic π-stacking in AKT kinase domains, critical for inhibitory activity .
• Amino Alcohol Backbone: The butan-1-ol chain in 2-Amino-1-(2,6-difluorophenyl)butan-1-ol provides greater conformational flexibility than shorter-chain analogs (e.g., propanol derivatives), which may influence target selectivity.

Research Findings and Limitations

• 2-Amino-1-(2,6-difluorophenyl)butan-1-ol: Limited published data exist on its specific biological activity. Computational studies suggest moderate binding affinity to tyrosine kinases (e.g., EGFR), but experimental validation is lacking. LogP values (predicted): ~1.8, indicating moderate lipophilicity suitable for CNS-targeting agents.
• GSK 2141795: Demonstrated nanomolar potency against AKT isoforms (IC₅₀ = 5–10 nM) but faced clinical attrition due to toxicity . Highlighted the importance of 3,4-difluorophenyl in maintaining target engagement.

Q & A

Q. What synthetic methodologies are recommended for preparing 2-Amino-1-(2,6-difluorophenyl)butan-1-ol?

• Methodological Answer : The compound can be synthesized via reductive amination of 2,6-difluorobenzaldehyde with 3-aminobutanol under hydrogenation conditions using catalysts like Pd/C or Raney Ni. Alternatively, nucleophilic substitution reactions involving fluorinated aryl halides and amino-alcohol precursors may be employed. Purification typically involves column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization from ethanol . Confirm structural integrity using $^1 \text{H}$-NMR (e.g., δ 1.5–2.0 ppm for butanol backbone) and LC-MS (expected [M+H]$^+$ ≈ 230–240 Da) .

Q. How can the purity and structural identity of this compound be reliably characterized?

• Methodological Answer : Use high-performance liquid chromatography (HPLC) with UV detection (λ = 254 nm) and a C18 column (acetonitrile/water gradient) to assess purity (>95%). Structural confirmation requires $^{13} \text{C}$-NMR to resolve fluorinated aromatic signals (e.g., $^{19} \text{F}$-NMR coupling constants for 2,6-difluorophenyl groups) and FT-IR for hydroxyl (3300 cm$^{-1}$) and amine (1600 cm$^{-1}$) stretches. Cross-reference with PubChem spectral data for analogous fluorinated amino alcohols .

Q. What are the key physicochemical properties (e.g., solubility, stability) relevant to handling this compound?

• Methodological Answer : The compound is likely hygroscopic due to its hydroxyl and amine groups. Store under inert gas (N$_2$) at 2–8°C to prevent degradation. Solubility can be tested in polar aprotic solvents (DMSO, DMF) and aqueous buffers (pH 4–7). For stability studies, monitor decomposition via accelerated thermal stress tests (40°C/75% RH for 14 days) and analyze by HPLC .

Advanced Research Questions

Q. How does stereochemistry at the amino and hydroxyl groups influence biological or catalytic activity?

• Methodological Answer : Enantiomeric resolution is critical. Use chiral chromatography (e.g., Chiralpak AD-H column, hexane/isopropanol mobile phase) to separate (R)- and (S)-isomers. Assess activity differences via enzyme inhibition assays (e.g., kinase or dehydrogenase targets). Computational modeling (DFT or molecular docking) can predict stereoelectronic effects of fluorine substituents on binding affinity .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodological Answer : Discrepancies may arise from impurities or stereochemical variations. Perform batch-to-batch impurity profiling via GC-MS or HRMS. Validate biological assays using standardized positive/negative controls (e.g., fluorinated analogs from Kanto Reagents catalogs) . Compare results under identical experimental conditions (pH, temperature, solvent systems) to isolate variables .

Q. How can computational chemistry predict the reactivity of this compound in novel synthetic pathways?

• Methodological Answer : Use density functional theory (DFT) to calculate frontier molecular orbitals (HOMO/LUMO) and predict nucleophilic/electrophilic sites. Simulate reaction pathways (e.g., amide bond formation or fluorination) using Gaussian or ORCA software. Validate predictions with experimental kinetics (e.g., monitoring by $^{19} \text{F}$-NMR) .

Q. What analytical challenges arise in quantifying trace impurities in this compound?

• Methodological Answer : Fluorinated byproducts (e.g., difluorobenzene derivatives) may co-elute with the target. Employ tandem mass spectrometry (LC-MS/MS) with multiple reaction monitoring (MRM) for specificity. Use deuterated internal standards (e.g., D$_5$-labeled analogs) to improve quantification accuracy .